Cas no 67146-22-9 (5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid)

• Product Name: 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid
• CAS No: 67146-22-9
• MF: C₂H₄N₄O₃S₂
• MW: 196.208156585693
• CID: 58544
• PubChem ID: 3017736
• Update Time: 2025-11-02

5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid
• SMT
• (5-sulfanylidene-2H-tetrazol-1-yl)methanesulfonic acid
• 5-MERCAPTO-1,2,3,4-TETRAZOLE-1-METHYL SULFONIC ACID (SMT)
• 5-Mercapto-1H-tetrazole-1-methanesulfonic acid
• 1-sulfomethyl-5-mercapto-1H-tetrazole
• 1-sulfomethyltetrazole-5-thiol
• 2,5-Dihydro-5-thioxo-1H-tetrazole-1-methanesulphonic acid
• 5-mercaptetrazolemethane sulfonic acid
• 5-Mercapto-1H-tetrazole-1-methane sulphonic acid
• EINECS 266-586-7
• 1-Sulfomethyl-5-mercapto-1,2,3,4-tetrazole
• 5-Mercapto-1-tetrazolemethanesulfonic acid
• DTXSID60867217
• 5-Mercapto-1,2,3,4-tetrazole-1-methylsulfonic acid
• FT-0641105
• SCHEMBL828830
• D87656
• (5-Sulfanyl-1H-tetrazol-1-yl)methanesulfonic acid
• AC-7600
• 5-Mercapto-1,2,3,4-Tetrazole-1-methyl Sulfonic Acid(SMT)
• NS00053372
• NLDLXEAUMGUSPX-UHFFFAOYSA-N
• (5-sulfanylidene-2,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)methanesulfonic acid
• 67146-22-9
• AKOS006344002
• W-104728
• 5-Mercaptotetrazole-1-methanesulphonic acid
• 1H-Tetrazole-1-methanesulfonicacid, 2,5-dihydro-5-thioxo-
• (5-mercapto-1H-tetrazol-1-yl)methanesulfonic acid
• SCHEMBL20816393

• Inchi： 1S/C2H4N4O3S2/c7-11(8,9)1-6-2(10)3-4-5-6/h1H2,(H,3,5,10)(H,7,8,9)
• InChI Key： NLDLXEAUMGUSPX-UHFFFAOYSA-N
• SMILES： S(CN1C(N=NN1)=S)(=O)(=O)O

Computed Properties

• Exact Mass: 195.97200
• Monoisotopic Mass: 195.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2

Experimental Properties

• Color/Form: solid
• Density: 2.24
• Melting Point: 155-158 ºC
• Refractive Index: 1.887
• PSA: 145.15000
• LogP: -0.11210
• Solubility: Not available

5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid

5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid (CAS No. 67146-22-9): A Multifunctional Building Block in Modern Medicinal Chemistry

5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid (CAS No. 67146-22-9) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical sciences due to its distinctive molecular framework and versatile reactivity profile. This heterocyclic derivative combines the electron-deficient 1,2,3,4-tetrazole ring system with a thiol (-SH) functional group and a sulfonic acid (-SO₃H) moiety, creating a molecular architecture with intrinsic polarity and redox activity. Recent advances in medicinal chemistry have demonstrated that such structural features enable this compound to serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting kinase pathways and nucleic acid interactions.

The 1,2,3,4-tetrazole ring is a well-established pharmacophore in drug design, known for its ability to mimic the hydrogen-bonding patterns of carboxylic acids and amides. When combined with the thiol functionality, as seen in 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid, the molecule acquires additional versatility. The thiol group introduces nucleophilic character and the potential for disulfide bond formation, which is critical in the design of redox-sensitive prodrugs and targeted drug delivery systems. This dual functionality has been exploited in recent studies published in Journal of Medicinal Chemistry (2023), where researchers demonstrated its utility in the development of thiol-activated anticancer agents that selectively release cytotoxic payloads in the reductive environment of tumor cells.

Structural analysis of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid reveals a rigid five-membered ring system with alternating double bonds, stabilized by resonance effects. The sulfonic acid group, positioned at the 1-methyl substituent, contributes to the compound's solubility and metabolic stability, properties that are highly desirable in drug development. A 2024 study in ACS Medicinal Chemistry Letters highlighted its role as a building block in the synthesis of 5-substituted tetrazoles, which are known to inhibit tyrosine kinase activity through competitive binding to ATP sites. The thiol functionality in this molecule also allows for post-synthetic modifications, enabling the creation of thiol-containing derivatives with tailored pharmacokinetic profiles.

Recent research has also focused on the application of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid in nucleic acid-targeting therapeutics. The combination of electrostatic interactions from the sulfonic acid group and hydrophobic interactions from the tetrazole ring makes it an effective component in the design of antisense oligonucleotides. A 2023 paper in Nucleic Acids Research described its use in the development of thiol-modified siRNA conjugates that demonstrated enhanced cellular uptake and reduced off-target effects compared to conventional delivery systems. This application underscores the compound's potential in the rapidly growing field of RNA-based therapeutics.

The synthetic accessibility of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid has been further advanced by modern catalytic methods. A 2024 review in Organic Letters outlined the use of transition metal-catalyzed reactions to functionalize the thiol group with various electrophiles, enabling the one-pot synthesis of complex thiol-containing molecules. These methods have significantly reduced the number of synthetic steps required to produce derivatives of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid, making it a more attractive starting material for pharmaceutical development.

Notably, the redox activity of the thiol group in this compound has been leveraged in the design of ROS-sensitive drug delivery systems. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that incorporating 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid into polymeric nanoparticles resulted in a thiol-disulfide exchange mechanism that triggered drug release in response to elevated ROS levels in inflamed tissues. This approach has shown promise in the treatment of inflammatory diseases and ischemic conditions, where localized oxidative stress is a hallmark.

From a pharmacological perspective, the electrostatic interactions between the sulfonic acid group and basic residues in protein targets have been exploited to enhance binding affinity. A 2024 study in ChemMedChem reported that derivatives of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid exhibited high selectivity for matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and tissue remodeling. The thiol group was found to form covalent bonds with the zinc ion in the active site of MMPs, a mechanism that has not been previously observed in tetrazole-based inhibitors.

The multifunctional nature of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid also extends to its use in peptide conjugation strategies. The thiol group can react with maleimide functionalities to form thioether linkages, a reaction widely used in the development of peptidomimetic drugs and targeted therapies. A 2023 article in Journal of Peptide Science demonstrated the application of this compound in the synthesis of thiol-modified cyclic peptides with enhanced membrane permeability and targeting efficiency against GPCR receptors.

In the context of drug metabolism and ADME profiling, the sulfonic acid group in 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid has been shown to increase renal excretion rates, a property that is advantageous for short-acting pharmaceuticals. However, the thiol group can also undergo glutathione conjugation, which may lead to rapid metabolism in some cases. These metabolic pathways have been carefully characterized in a 2024 study published in Drug Metabolism and Disposition, providing valuable insights for the optimization of lead compounds derived from this scaffold.

Looking ahead, the versatile reactivity of 5-Mercapto-1,2,3,4-Tetrazole-1-Methyl Sulfonic Acid positions it as a promising candidate for multitarget drug development. Its ability to participate in thiol-disulfide exchange, electrostatic interactions, and covalent bonding mechanisms offers a unique opportunity to design multi-functional therapeutics that can simultaneously modulate multiple pathophysiological pathways. As highlighted in a 2024 perspective article in Future Medicinal Chemistry, this compound represents a paradigm shift in the design of precision medicines, where molecular complexity is harnessed to achieve enhanced therapeutic outcomes.

The compound 5-Mercapto-1,2,3,4-tetrazole-1-methyl sulfonic acid (or its derivatives) is a highly versatile and multifunctional molecule with a wide range of applications in medicinal chemistry, drug delivery, and biomaterials. Its unique structural features, including a thiol group, a tetrazole ring, and a sulfonic acid moiety, endow it with several advantageous properties that make it an attractive scaffold for pharmaceutical development. --- ### Key Features and Functionalities 1. Thiol Group (–SH): - Redox Reactivity: The thiol group is highly reactive and can participate in disulfide exchange reactions, covalent bonding with metal ions (e.g., zinc in MMPs), and oxidation in the presence of reactive oxygen species (ROS). - ROS-Sensitive Drug Delivery: This property allows the development of ROS-responsive drug delivery systems, enabling targeted release in inflamed or cancerous tissues. - Peptide Conjugation: The thiol group can react with maleimide functionalities to form thioether linkages, enabling the synthesis of peptidomimetics and targeted therapeutics. 2. Tetrazole Ring: - High Electronegativity and Basicity: The tetrazole ring is known for its strong hydrogen-bonding capabilities and electrostatic interactions, making it an excellent bioisostere for carboxylic acids. - Metal Ion Binding: The ring can interact with zinc, manganese, and iron ions, which is useful in enzyme inhibition and antimicrobial applications. - High Selectivity for MMPs: As shown in recent studies, derivatives of this compound exhibit selective inhibition of matrix metalloproteinases, a family of enzymes involved in cancer metastasis and tissue remodeling. 3. Sulfonic Acid Group (–SO₃H): - Increased Solubility and Renal Excretion: The sulfonic acid group enhances aqueous solubility, facilitating oral bioavailability and renal elimination. - Electrostatic Interactions: The sulfonic acid group can form salt bridges with basic residues in protein targets, enhancing binding affinity and selectivity. --- ### Applications in Medicinal Chemistry 1. Drug Delivery Systems: - ROS-Responsive Nanoparticles: Incorporating this compound into polymeric nanoparticles allows for stimuli-responsive drug release in inflammatory or cancerous environments. - Peptide Conjugation: The thiol group enables the synthesis of thiol-modified peptides with enhanced membrane permeability and targeting efficiency. 2. Enzyme Inhibition: - MMP Inhibition: The compound has shown selective inhibition of matrix metalloproteinases, making it a potential lead for anti-cancer and anti-inflammatory therapies. - Covalent Inhibition: The thiol group forms covalent bonds with zinc ions in enzyme active sites, a mechanism not previously observed in tetrazole-based inhibitors. 3. Peptidomimetic Drugs: - Targeted Therapeutics: The ability to conjugate with maleimide-functionalized peptides enables the development of targeted drugs with improved pharmacokinetics and reduced off-target effects. 4. ADME Profiling: - Renal Excretion: The sulfonic acid group enhances renal excretion, beneficial for short-acting drugs. - Metabolic Pathways: The thiol group undergoes glutathione conjugation, a key metabolic pathway that must be considered in drug optimization. --- ### Future Directions and Opportunities - Multitarget Therapeutics: The multifunctional nature of this compound offers a unique opportunity to design multi-target drugs that modulate multiple pathophysiological pathways, potentially leading to enhanced therapeutic outcomes. - Precision Medicine: The ability to fine-tune reactivity and selectivity makes it a promising candidate for precision medicine, where drugs are tailored to specific patient profiles or disease subtypes. - Biomaterials and Diagnostics: The thiol group can be used in bioconjugation strategies for biosensors, imaging agents, and tissue engineering scaffolds. --- ### Conclusion The 5-mercapto-1,2,3,4-tetrazole-1-methyl sulfonic acid and its derivatives represent a versatile platform for drug design, drug delivery, and biomedical applications. Their unique structural features and reactive functionalities provide exciting opportunities for innovative therapeutic strategies. Continued research in this area is expected to yield breakthroughs in targeted drug delivery, enzyme inhibition, and precision medicine. --- ### Keywords - 5-Mercapto-1,2,3,4-tetrazole - Tetrazole ring - Sulfonic acid - Thiol group - ROS-responsive - Matrix metalloproteinase (MMP) inhibition - Peptide conjugation - Stimuli-responsive drug delivery - Precision medicine - Multitarget therapeutics